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Compound of Interest

Compound Name: 2-Ethynyl-3-iodopyridine

Cat. No.: B15244290

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the purity and quality specifications
for 2-Ethynyl-3-iodopyridine, a key building block in pharmaceutical synthesis. The
information presented herein is compiled from established principles of organic chemistry,
regulatory guidelines for pharmaceutical intermediates, and analytical data for structurally
related compounds.

Compound Profile

Parameter Value

IUPAC Name 2-Ethynyl-3-iodopyridine

Molecular Formula C7HaIN

Molecular Weight 229.02 g/mol

CAS Number Not available

Appearance Off-white to yellow or brown solid/powder

Soluble in common organic solvents such as
Solubility Dichloromethane (DCM), Tetrahydrofuran
(THF), and Ethyl Acetate (EtOAC)

Quality Specifications
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The quality of 2-Ethynyl-3-iodopyridine as a pharmaceutical intermediate is critical to ensure
the safety, efficacy, and consistency of the final active pharmaceutical ingredient (API). The
following table outlines the recommended purity and quality specifications, based on typical
requirements for such compounds and in alignment with ICH guidelines.[1][2][3][4][5][6][71[8][9]
[10][11][12][13]

Parameter Specification Test Method

Assay (Purity) > 98.0% HPLC, GC

Identification Conforms to the structure *HNMR, #C NMR, Mass
Spectrometry

Water Content <0.5% Karl Fischer Titration

Individual Impurity <0.15% HPLC, GC

Total Impurities <1.0% HPLC, GC

Residual Solvents Meets ICH Q3C limits Headspace GC-MS

Heavy Metals Meets ICH Q3D limits ICP-MS

Sulphated Ash <0.1% USP <281>

Impurity Profile

Impurities in 2-Ethynyl-3-iodopyridine can originate from starting materials, by-products of the
synthesis, or degradation. A thorough understanding and control of these impurities are
essential.
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Potential Impurity Source

3-lodopyridine Unreacted starting material
2-Halogen-3-iodopyridine (e.g., 2-Bromo-3- Unreacted starting material if the synthesis
iodopyridine) starts from a halogenated precursor

Homocoupled alkyne (e.g., 1,4-diphenylbuta- ) ) ] ] ]
] i ) Side reaction during Sonogashira coupling
1,3-diyne if phenylacetylene is used)

Di-substituted pyridines (e.g., 2,3- ] ) ]
_ . Over-reaction or side reactions
diethynylpyridine)

Residual Palladium/Copper Catalyst From the Sonogashira coupling reaction

Residual Solvents (e.g., DMF, Triethylamine, ) o
From the reaction and purification steps
Toluene)

Experimental Protocols
Synthesis: Sonogashira Coupling Reaction

A plausible and common method for the synthesis of 2-Ethynyl-3-iodopyridine is the
Sonogashira coupling of a suitable 2-halo-3-iodopyridine with a protected or terminal alkyne.
[14][15] The following is a representative protocol.

Reaction Scheme:
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2-Bromo-3-iodopyridine | _Pd(PPhs)2Clz, Cul, EtsN, THF, 60°C
(2—((TrimethylsiIyI)ethynyI)—3—i0dopyridine KoCOs, MeOH (5 £iyynyl-3-iodopyridine
Trimethylsilylacetylene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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